Cas no 1354025-32-3 ({2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester)

{2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester is a chiral intermediate used in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its structure features a cyclopropane ring and a cyclohexyl group, offering steric and electronic modulation for targeted molecular interactions. The tert-butyl ester group enhances stability, facilitating handling and storage, while the (S)-2-aminopropionyl moiety provides enantioselective control in synthetic pathways. This compound is valuable for constructing complex scaffolds in medicinal chemistry, enabling precise stereochemical outcomes. Its well-defined chirality and functional group compatibility make it suitable for applications in peptide mimetics and small-molecule drug development, where regio- and stereochemical fidelity are critical.
{2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester structure
1354025-32-3 structure
Product Name:{2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
CAS No:1354025-32-3
MF:C17H31N3O3
MW:325.446344614029
CID:2160733
Update Time:2025-05-21

{2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • {2-[((S)-2-amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
    • {2-[((S)-2-aminopropanyl)cyclopropylamino]cyclohexyl}carbamic acid tert-butyl ester
    • tert-Butyl (2-((S)-2-amino-N-cyclopropylpropanamido)cyclohexyl)carbamate
    • AM97048
    • {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
    • Inchi: 1S/C17H31N3O3/c1-11(18)15(21)20(12-9-10-12)14-8-6-5-7-13(14)19-16(22)23-17(2,3)4/h11-14H,5-10,18H2,1-4H3,(H,19,22)/t11-,13?,14?/m0/s1
    • InChI Key: IGBIOXWDAXCXNG-XGNXJENSSA-N
    • SMILES: O=C([C@H](C)N)N(C1CCCCC1NC(=O)OC(C)(C)C)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 443
  • Topological Polar Surface Area: 84.7

{2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
080839-500mg
2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
1354025-32-3
500mg
£854.00 2022-03-01

Additional information on {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

Comprehensive Overview of {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS No. 1354025-32-3)

The compound {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS No. 1354025-32-3) is a sophisticated chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including a cyclopropyl ring and a tert-butyl ester moiety, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The presence of the (S)-2-Amino-propionyl group further enhances its utility in asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in modern medicinal chemistry.

In recent years, the interest in chiral intermediates like {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester has surged due to their role in optimizing drug efficacy and reducing off-target effects. Researchers frequently search for keywords such as "chiral building blocks for drug design", "tert-butyl ester applications", and "cyclopropyl-amino derivatives", reflecting the compound's relevance in cutting-edge therapeutic development. Its CAS No. 1354025-32-3 is often queried in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings.

The synthesis of {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester involves multi-step organic transformations, including amide coupling and cyclohexyl ring functionalization. These processes are critical for achieving high enantiopurity, a key concern for pharmaceutical manufacturers. Discussions on platforms like ResearchGate often highlight challenges related to "scale-up of chiral intermediates" and "green chemistry approaches", topics that resonate with the compound's production. Innovations in catalytic methods, such as asymmetric hydrogenation, are also frequently explored to improve the efficiency of such syntheses.

From a therapeutic perspective, derivatives of {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester have shown promise in targeting G-protein-coupled receptors (GPCRs) and kinase signaling pathways. These applications align with trending searches like "GPCR modulators 2024" and "kinase inhibitor scaffolds", indicating the compound's potential in next-generation drug candidates. Its carbamic acid tert-butyl ester group is particularly noteworthy for its role in prodrug strategies, a hot topic in bioavailability enhancement.

Quality control and analytical characterization of CAS No. 1354025-32-3 are equally vital. Techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. Queries like "HPLC methods for chiral amines" and "NMR analysis of tert-butyl esters" are common among analytical chemists, further emphasizing the compound's technical significance. Regulatory guidelines, including ICH Q6A, also stress the importance of rigorous testing for such intermediates.

In summary, {2-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS No. 1354025-32-3) represents a nexus of synthetic chemistry and drug discovery. Its structural complexity, combined with its applicability in enantioselective synthesis and bioactive molecule design, ensures its continued prominence in scientific literature and industrial pipelines. As the pharmaceutical landscape evolves toward personalized medicine, the demand for such tailored intermediates is poised to grow exponentially.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.